Cas no 1805116-18-0 (2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-fluoropyridine)

• Product Name: 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-fluoropyridine
• CAS No: 1805116-18-0
• MF: C₇H₈F₃N₃
• MW: 191.15373134613
• CID: 4854731
• Update Time: 2025-05-20

2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-fluoropyridine

• Inchi： 1S/C7H8F3N3/c8-4-2-13-7(12)3(1-11)5(4)6(9)10/h2,6H,1,11H2,(H2,12,13)
• InChI Key： PQAKUVZWCGGUHO-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(CN)=C1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: 0.6
• Topological Polar Surface Area: 64.9

Additional information on 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-fluoropyridine

Introduction to 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-fluoropyridine (CAS No. 1805116-18-0)

2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-fluoropyridine, identified by its Chemical Abstracts Service (CAS) number 1805116-18-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its structural complexity and functional diversity, exhibits a unique combination of pharmacophoric elements that make it a promising candidate for the development of novel therapeutic agents. The presence of multiple fluorine atoms, along with amino and difluoromethyl substituents, imparts distinct electronic and steric properties, which are critical in modulating its biological activity.

The significance of fluorinated pyridines in drug discovery cannot be overstated. Pyridine scaffolds are ubiquitous in biologically active molecules, and the introduction of fluorine atoms can lead to enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. In particular, 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-fluoropyridine has been studied for its potential applications in addressing various therapeutic challenges. Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of this compound's interactions with biological targets, paving the way for its integration into drug development pipelines.

One of the most compelling aspects of 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-fluoropyridine is its versatility in serving as a building block for more complex molecules. The compound's amine and amide functionalities provide opportunities for further derivatization, allowing chemists to tailor its properties for specific biological purposes. For instance, the aminomethyl group can be used to link other pharmacophores, while the difluoromethyl substituent can enhance lipophilicity and binding interactions. These features have made it a valuable intermediate in the synthesis of inhibitors targeting enzymes involved in cancer metabolism and inflammatory pathways.

Recent research has highlighted the potential of 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-fluoropyridine in modulating kinases and other enzymes that play pivotal roles in cellular signaling. Studies have demonstrated that fluorinated pyridines can exhibit potent inhibitory effects on targets such as tyrosine kinases, which are often overexpressed in tumors. The unique electronic properties conferred by the fluorine atoms allow for precise tuning of binding interactions, leading to high selectivity against off-target proteins. This has been particularly relevant in the development of next-generation anticancer agents where specificity is paramount.

The compound's structural features also make it an attractive candidate for probing enzyme mechanisms and developing probes for biochemical studies. The presence of multiple reactive sites allows researchers to design molecules that can covalently modify their targets or serve as substrates/enzyme inhibitors. Such tools are invaluable for elucidating metabolic pathways and understanding the role of specific enzymes in disease processes. For example, derivatives of 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-fluoropyridine have been used to investigate the activity of flavin-dependent enzymes, which are implicated in various metabolic disorders.

In addition to its applications in oncology research, 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-fluoropyridine has shown promise in addressing inflammatory diseases. Fluorinated pyridines have been reported to modulate cytokine production and inhibit inflammatory pathways by interacting with key signaling molecules. The compound's ability to cross cell membranes efficiently enhances its potential as a therapeutic agent. Preclinical studies have indicated that certain derivatives exhibit anti-inflammatory effects comparable to existing drugs but with improved pharmacokinetic profiles due to the incorporation of fluorine atoms.

The synthesis of 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-fluoropyridine presents both challenges and opportunities for synthetic chemists. The need for precise control over regioselectivity and stereochemistry is crucial given the compound's complex structure. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled efficient access to this scaffold. Recent developments in flow chemistry have also facilitated scalable production, making it more feasible for industrial applications.

The growing interest in fluorinated compounds underscores their importance as pharmacological tools. 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-fluoropyridine exemplifies how strategic incorporation of fluorine atoms can enhance drug-like properties while maintaining biological activity. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will remain at the forefront of drug discovery efforts. The combination of computational modeling with experimental validation has further accelerated the development pipeline, ensuring that promising candidates such as this one are rapidly translated into clinical trials.

The future prospects for 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-fluoropyridine are bright, with ongoing studies exploring its potential in treating neurodegenerative disorders and infectious diseases. Its structural features provide a versatile platform for designing molecules that can interact with complex biological systems. As our understanding of disease mechanisms evolves, so too will our ability to leverage compounds like this one to develop innovative treatments.